Cas no 110408-10-1 (Isoquinoline,5-chloro-8-(1-piperazinylsulfonyl)-)

Isoquinoline,5-chloro-8-(1-piperazinylsulfonyl)- structure
110408-10-1 structure
Product Name:Isoquinoline,5-chloro-8-(1-piperazinylsulfonyl)-
CAS No:110408-10-1
MF:C13H14ClN3O2S
MW:311.787160396576
CID:193027
PubChem ID:486026
Update Time:2025-04-19

Isoquinoline,5-chloro-8-(1-piperazinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,5-chloro-8-(1-piperazinylsulfonyl)-
    • CKI-8
    • CKI 8
    • HA 140
    • Piperazine,1-[(5-chloro-8-isoquinolinyl)sulfonyl]- (9CI)
    • HA-140
    • 1-[(5-Chloro-8-isoquinolinyl)sulfonyl]piperazine
    • 110408-10-1
    • CHEMBL2181053
    • 5-chloro-8-piperazin-1-ylsulfonyl-isoquinoline
    • 5-chloro-8-piperazin-1-ylsulfonylisoquinoline
    • 5-Chloro-8-(piperazinylsulfonyl)isoquinoline
    • Inchi: 1S/C13H14ClN3O2S/c14-12-1-2-13(11-9-16-4-3-10(11)12)20(18,19)17-7-5-15-6-8-17/h1-4,9,15H,5-8H2
    • InChI Key: AMUWBUOZQPDINQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C2C=NC=CC2=1)S(N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 311.04972
  • Monoisotopic Mass: 311.0495256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • PSA: 62.3
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